4-(Benzyloxy)-2-methyl-1-nitrobenzene
Cat. No. B1266877
Key on ui cas rn:
22424-58-4
M. Wt: 243.26 g/mol
InChI Key: PBAXHOUGHZKSRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[cH:10][c:11]([CH3:18])[c:12]([N+:15]([O-:16])=[O:17])[cH:13][cH:14]1.[CH3:20][OH:21].[NH3:19].[OH2:22]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[cH:10][c:11]([CH3:18])[c:12]([NH2:15])[cH:13][cH:14]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Cc1cc(OCc2ccccc2)ccc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
N
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
Cc1cc(OCc2ccccc2)ccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
